Cas no 1105219-36-0 (2-(phenylamino)-N-(pyridin-4-yl)methyl-1,3-thiazole-4-carboxamide)
1105219-36-0 structure
Product Name:2-(phenylamino)-N-(pyridin-4-yl)methyl-1,3-thiazole-4-carboxamide
CAS No:1105219-36-0
MF:C16H14N4OS
MW:310.373561382294
CID:6132887
PubChem ID:30860154
Update Time:2024-01-16
2-(phenylamino)-N-(pyridin-4-yl)methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(phenylamino)-N-(pyridin-4-yl)methyl-1,3-thiazole-4-carboxamide
- 2-anilino-N-(pyridin-4-ylmethyl)-1,3-thiazole-4-carboxamide
- 2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide
- AKOS024508444
- 1105219-36-0
- F5448-0053
- 2-(phenylamino)-N-(pyridin-4-ylmethyl)thiazole-4-carboxamide
-
- Inchi： 1S/C16H14N4OS/c21-15(18-10-12-6-8-17-9-7-12)14-11-22-16(20-14)19-13-4-2-1-3-5-13/h1-9,11H,10H2,(H,18,21)(H,19,20)
- InChI Key： HEEFISLHAALLBL-UHFFFAOYSA-N
- SMILES： S1C=C(C(NCC2C=CN=CC=2)=O)N=C1NC1=CC=CC=C1
Computed Properties
- Exact Mass: 310.08883226g/mol
- Monoisotopic Mass: 310.08883226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 95.2Ų
2-(phenylamino)-N-(pyridin-4-yl)methyl-1,3-thiazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5448-0053-2μmol |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0053-5μmol |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0053-10μmol |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0053-20μmol |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0053-1mg |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0053-2mg |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0053-3mg |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0053-4mg |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0053-5mg |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5448-0053-10mg |
2-(phenylamino)-N-[(pyridin-4-yl)methyl]-1,3-thiazole-4-carboxamide |
1105219-36-0 | 10mg |
$79.0 | 2023-09-10 |
2-(phenylamino)-N-(pyridin-4-yl)methyl-1,3-thiazole-4-carboxamide Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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